Cas no 1361807-29-5 (Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1361807-29-5
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• CID: 4798406
• Update Time: 2025-10-29

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C11H13F3N2O3/c1-3-18-10(17)7-4-9(19-11(12,13)14)8(5-15)16-6(7)2/h4H,3,5,15H2,1-2H3
• InChI Key： LYUDPDDVUKYWRA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C(=O)OCC)=C(C)N=C1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate (CAS 1361807-29-5): A Comprehensive Overview of Its Chemical Structure, Synthesis, and Applications

Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate is a multifunctional organic compound with a unique molecular framework that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 1361807-29-5, is characterized by its pyridine ring core functionalized with multiple substituents, including a trifluoromethoxy group, a 6-methyl substituent, and a 2-(aminomethyl) side chain. These structural features are critical for its potential applications in drug discovery and synthetic chemistry.

The pyridine ring serves as the central scaffold, providing a rigid aromatic system that enhances molecular stability and facilitates interactions with biological targets. The presence of the trifluoromethoxy group introduces electron-withdrawing effects, which can modulate the compound's reactivity and biological activity. Additionally, the 6-methyl substituent contributes to steric hindrance, influencing the compound's conformational flexibility and intermolecular interactions. The 2-(aminomethyl) side chain introduces polar functionality, enabling potential interactions with amino acid residues in target proteins.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the lipophilicity and metabolic stability of pharmaceutical compounds. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated that trifluoromethoxy substitutions can significantly improve the binding affinity of small molecule inhibitors to enzyme targets. This property is particularly relevant for Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate, as its trifluoromethoxy group may contribute to its potential as a therapeutic agent.

The synthesis of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate involves a multi-step process that begins with the functionalization of a pyridine ring. A key step in its preparation is the introduction of the trifluoromethoxy group through electrophilic substitution reactions. This process is often optimized using transition metal catalysts to enhance selectivity and yield. The 6-methyl substituent is typically introduced via alkylation reactions, while the 2-(aminomethyl) side chain is synthesized through amide formation or reductive amination techniques.

One of the most promising applications of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate is in the development of novel antineoplastic agents. Research published in ACS Medicinal Chemistry Letters (2023) explored its potential as a scaffold for designing targeted therapies against cancer-related kinases. The compound's trifluoromethoxy group was found to enhance its ability to bind to ATP-binding sites, a critical feature for kinase inhibitors. This finding underscores the importance of trifluoromethoxy functionalization in optimizing drug-target interactions.

Another area of interest is the use of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate in the synthesis of bioactive peptides. The 2-(aminomethyl) side chain can be modified to incorporate amino acid residues, enabling the creation of peptidomimetics with enhanced pharmacokinetic profiles. This approach has been successfully applied in the development of antiviral agents, as reported in Organic & Biomolecular Chemistry (2023). The trifluoromethoxy group in the compound was shown to improve the stability of the resulting peptides against enzymatic degradation.

The 6-methyl substituent of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate also plays a role in modulating its biological activity. Studies have demonstrated that steric effects introduced by the 6-methyl group can influence the compound's ability to interact with specific receptors. For example, research in Journal of Biological Chemistry (2023) found that the 6-methyl group enhances the compound's selectivity for G-protein-coupled receptors, a property that is highly desirable in drug development.

In addition to its therapeutic potential, Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate has applications in materials science. The trifluoromethoxy group can be used to functionalize polymers for use in coatings, adhesives, and electronic materials. The 2-(aminomethyl) side chain provides additional versatility, as it can be modified to incorporate functional groups that enhance the material's properties. This dual functionality makes the compound a valuable building block in the design of advanced materials.

Ongoing research is focused on optimizing the synthesis of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate to improve its yield and reduce the number of synthetic steps. Green chemistry approaches, such as the use of catalytic processes and solvent-free conditions, are being explored to make the synthesis more sustainable. These efforts are critical for ensuring that the compound can be produced at scale while minimizing environmental impact.

The future of Ethyl 2-(aminomethyl)-6-methyl-3-(trifluoromethoxy)pyridine-5-carboxylate lies in its potential to serve as a versatile platform for drug discovery and materials development. Its unique combination of functional groups, including the trifluoromethoxy, 6-methyl, and 2-(aminomethyl) substituents, positions it as a valuable molecule for further exploration. As research in medicinal chemistry and materials science continues to advance, the applications of this compound are expected to expand, opening new avenues for innovation in healthcare and technology.